Cas no 2228250-93-7 (2-(3-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(3-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride
• CAS No: 2228250-93-7
• MF: C₉H₁₀BrFO₂S
• MW: 281.141904354095
• CID: 5951826
• PubChem ID: 165870932
• Update Time: 2025-06-08

2-(3-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride
• 2228250-93-7
• EN300-1990948

• Inchi： 1S/C9H10BrFO2S/c1-7-8(3-2-4-9(7)10)5-6-14(11,12)13/h2-4H,5-6H2,1H3
• InChI Key： TVSYBPMIMLULPM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)CCS(=O)(=O)F

Computed Properties

• Exact Mass: 279.95689g/mol
• Monoisotopic Mass: 279.95689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(3-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride

Introduction to 2-(3-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride (CAS No. 2228250-93-7)

2-(3-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2228250-93-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in synthetic chemistry and drug development. The structural features of this molecule, particularly the presence of a bromo-substituted aromatic ring and a sulfonyl fluoride moiety, make it a valuable intermediate in the synthesis of various bioactive molecules.

The sulfonyl fluoride group is a key functional moiety in this compound, which facilitates its use in nucleophilic substitution reactions. This property is particularly useful in the construction of more complex molecular architectures, including those relevant to medicinal chemistry. The 3-bromo-2-methylphenyl substituent further enhances the reactivity and selectivity of the compound, allowing for precise modifications during synthetic pathways. These characteristics make 2-(3-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in sulfonyl fluorides due to their role as key intermediates in the synthesis of protease inhibitors, kinase inhibitors, and other pharmacologically active compounds. The ability of sulfonyl fluorides to undergo facile transformations into other functional groups has made them indispensable in medicinal chemistry. Specifically, the fluorine atom in the sulfonyl fluoride group can influence the metabolic stability and binding affinity of drug candidates, making it a critical consideration in drug design.

Current research indicates that derivatives of 2-(3-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride are being explored for their potential applications in treating various diseases, including cancer and inflammatory disorders. For instance, studies have demonstrated that sulfonyl fluoride-containing compounds can modulate enzyme activity by inhibiting specific proteases or kinases involved in disease pathways. The bromo-substituted aromatic ring in this compound also provides a handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

The synthesis of 2-(3-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride typically involves multi-step organic transformations, starting from commercially available precursors. The introduction of the sulfonyl fluoride group is often achieved through fluorination reactions, which can be performed using various fluorinating agents. The presence of the 3-bromo-2-methylphenyl moiety necessitates careful control over reaction conditions to ensure high selectivity and yield. Advances in synthetic methodologies have improved the efficiency of these processes, making it more feasible to produce this compound on a larger scale.

One of the most compelling aspects of 2-(3-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride is its potential as a building block for drug discovery. By leveraging its reactivity and structural features, chemists can design novel compounds with enhanced pharmacological properties. For example, modifications to the aromatic ring or the sulfonyl fluoride group can alter binding interactions with biological targets, leading to improved efficacy or reduced side effects. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop new therapeutics.

The pharmaceutical industry has increasingly recognized the importance of sulfonyl fluorides in drug development. Their ability to enhance metabolic stability and binding affinity has been leveraged in several successful drug candidates. As research continues to uncover new applications for compounds like 2-(3-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride, it is likely that this class of molecules will play an even greater role in future therapies. The ongoing exploration of its derivatives underscores its significance as a versatile intermediate in synthetic chemistry.

In conclusion, 2-(3-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride (CAS No. 2228250-93-7) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable tool for synthesizing bioactive molecules targeting various diseases. As advancements continue to emerge from ongoing research, this compound is poised to contribute significantly to future therapeutic innovations.